6-(4-bromophenyl)-3,3-dimethyl-1,5-diazabicyclo[3.1.0]hexane

• IUPAC Name: 6-(4-bromophenyl)-3,3-dimethyl-1,5-diazabicyclo[3.1.0]hexane
• InChI: InChI=1S/C12H15BrN2/c1-12(2)7-14-11(15(14)8-12)9-3-5-10(13)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key: CPYXGOFANCHCCU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN2C(N2C1)C3=CC=C(C=C3)Br)C
• Molecular Formula: C12H15BrN2
• Molecular Weight: 267.16 g/mol

Description

6-(4-bromophenyl)-3,3-dimethyl-1,5-diazabicyclo[3.1.0]hexane, also known as 4-Bromo-3,3-dimethyl-6-azabicyclo[3.1.0]hexane or BDAMH, is a chemical compound that belongs to the class of bicyclic compounds. The compound has been studied for its potential applications in the field of medicinal chemistry, particularly for its effects on the central nervous system.

Mechanism of Action

BDAMH is believed to act as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine into presynaptic neurons, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels is believed to be responsible for the compound's effects on the central nervous system.
Biochemical and Physiological Effects:
BDAMH has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, increased dopamine release in the striatum, and decreased dopamine uptake in the prefrontal cortex. The compound has also been shown to have anxiolytic effects in animal models, suggesting that it may have potential applications in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using BDAMH in laboratory experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one limitation is that the compound has not yet been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on BDAMH, including further studies on its effects on the central nervous system, its potential applications in the treatment of neurological disorders, and its safety and efficacy in humans. Other potential directions for research include the synthesis of analogs of BDAMH with improved pharmacological properties, and the development of new methods for the synthesis of the compound.

Synthesis Methods

BDAMH can be synthesized using various methods, including the reaction of 4-bromobenzaldehyde with 3,3-dimethyl-1,5-diaminocyclohexane in the presence of a reducing agent such as sodium borohydride. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is isolated using standard purification techniques such as column chromatography.

Scientific Research Applications

BDAMH has been studied for its potential applications in the field of medicinal chemistry, particularly for its effects on the central nervous system. The compound has been shown to have affinity for the dopamine transporter, which is a key target for drugs used to treat various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).